Cas no 1171939-81-3 ((4-Chloro-phenyl)-(5-furan-2-yl-1H-[1,2,4]triazol-3-ylmethyl)-amine)

• Product Name: (4-Chloro-phenyl)-(5-furan-2-yl-1H-[1,2,4]triazol-3-ylmethyl)-amine
• CAS No: 1171939-81-3
• MF: C₁₃H₁₁ClN₄O
• MW: 274.705641031265
• CID: 5167051
• Update Time: 2025-10-31

(4-Chloro-phenyl)-(5-furan-2-yl-1H-[1,2,4]triazol-3-ylmethyl)-amine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N-((5-(furan-2-yl)-1H-1,2,4-triazol-3-yl)methyl)aniline
• BB 0238037
• (4-Chloro-phenyl)-(5-furan-2-yl-1H-[1,2,4]triaz ol-3-ylmethyl)-amine
• (4-Chloro-phenyl)-(5-furan-2-yl-1H-[1,2,4]triazol-3-ylmethyl)-amine

• Inchi： 1S/C13H11ClN4O/c14-9-3-5-10(6-4-9)15-8-12-16-13(18-17-12)11-2-1-7-19-11/h1-7,15H,8H2,(H,16,17,18)
• InChI Key： FAPIHHMZGVMQLG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NCC1=NC(C2=CC=CO2)=NN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 286
• XLogP3: 2.9
• Topological Polar Surface Area: 66.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (4-Chloro-phenyl)-(5-furan-2-yl-1H-[1,2,4]triazol-3-ylmethyl)-amine

Research Brief on (4-Chloro-phenyl)-(5-furan-2-yl-1H-[1,2,4]triazol-3-ylmethyl)-amine (CAS: 1171939-81-3)

The compound (4-Chloro-phenyl)-(5-furan-2-yl-1H-[1,2,4]triazol-3-ylmethyl)-amine (CAS: 1171939-81-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of this compound as a promising scaffold for the development of novel kinase inhibitors. Kinases are critical targets in various diseases, including cancer and inflammatory disorders. The unique structural features of (4-Chloro-phenyl)-(5-furan-2-yl-1H-[1,2,4]triazol-3-ylmethyl)-amine, particularly the furan and triazole moieties, contribute to its ability to interact with ATP-binding sites in kinases, thereby modulating their activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent inhibitory activity against a subset of tyrosine kinases, including c-Src and EGFR. The study utilized molecular docking and kinetic assays to elucidate the binding mode and inhibitory kinetics, revealing a competitive inhibition mechanism with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for further optimization.

Another key area of investigation has been the compound's pharmacokinetic properties. Preliminary in vivo studies in rodent models have shown favorable bioavailability and tissue distribution, with minimal off-target effects. However, further studies are needed to assess its metabolic stability and potential toxicity profiles, which are critical for advancing it to clinical trials.

Beyond its kinase inhibitory properties, recent research has explored its potential as an antimicrobial agent. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit activity against drug-resistant bacterial strains, including MRSA. The mechanism appears to involve disruption of bacterial cell wall synthesis, although detailed studies are still ongoing.

In conclusion, (4-Chloro-phenyl)-(5-furan-2-yl-1H-[1,2,4]triazol-3-ylmethyl)-amine represents a versatile scaffold with multiple therapeutic applications. Its dual potential as a kinase inhibitor and antimicrobial agent makes it a compelling candidate for further research. Future studies should focus on structural optimization, detailed mechanistic studies, and comprehensive preclinical evaluations to unlock its full therapeutic potential.